N-tert-butyl-3,5-dichloro-4-methoxybenzamide

• IUPAC Name: N-tert-butyl-3,5-dichloro-4-methoxybenzamide
• InChI: InChI=1S/C12H15Cl2NO2/c1-12(2,3)15-11(16)7-5-8(13)10(17-4)9(14)6-7/h5-6H,1-4H3,(H,15,16)
• InChI Key: ZOXKTQVQGASEEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=C(C(=C1)Cl)OC)Cl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol

Description

N-tert-butyl-3,5-dichloro-4-methoxybenzamide is a chemical compound with the molecular formula C12H15Cl2NO2 and a molecular weight of 276.159 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-3,5-dichloro-4-methoxybenzamide typically involves the reaction of 3,5-dichloro-4-methoxybenzoic acid with tert-butylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions usually involve refluxing the reactants in an appropriate solvent like dichloromethane or tetrahydrofuran (THF) for several hours .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the compound .

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-3,5-dichloro-4-methoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms in the compound can be substituted with other nucleophiles under appropriate conditions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The amide group can be reduced to form corresponding amines.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

Substitution Reactions: Formation of substituted benzamides.

Oxidation Reactions: Formation of aldehydes or carboxylic acids.

Reduction Reactions: Formation of corresponding amines.

Scientific Research Applications

N-tert-butyl-3,5-dichloro-4-methoxybenzamide has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-tert-butyl-3,5-dichloro-4-methoxybenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-tert-butyl-3,5-dichlorobenzamide
• N-tert-butyl-4-methoxybenzamide
• N-tert-butyl-3,5-dichloro-4-hydroxybenzamide

Uniqueness

N-tert-butyl-3,5-dichloro-4-methoxybenzamide is unique due to the presence of both chlorine and methoxy substituents on the benzene ring, which can influence its reactivity and interactions with other molecules. This combination of substituents can provide distinct chemical and biological properties compared to similar compounds .